
Carzenide method optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carzenide

CAS No.: 138-41-0

Cat. No.: S002764

Get Quote

Carzenide Technical Overview

Carzenide (4-Sulfamoylbenzoic acid, CAS 138-41-0) is a sulfonamide used as an intermediate in organic

synthesis and is a strong competitive inhibitor of Carbonic Anhydrase II (CAII), with research applications in

areas like epilepsy and cervical cancer [1] [2].

The table below summarizes its core physicochemical and biological data:

Property Value / Description

Molecular Formula C7H7NO4S [3] [1] [2]

Molecular Weight 201.20 g/mol [1] [2]

CAS Number 138-41-0 [3] [1] [2]

Appearance White to off-white solid powder [1] [2]

Melting Point 285-295 °C [1]

LogP 0.5 [3] [1]

Solubility in DMSO ~100 mg/mL (~497 mM) [1] [2]
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Property Value / Description

Primary Biological Target CAII (Competitive Inhibitor) [2]

Storage (Powder) -20°C (3 years) or 4°C (2 years) [1]

GHS Signal Word Warning [4]

Optimized HPLC Method for Analysis

Here is a established reverse-phase (RP) HPLC method for analyzing Carzenide [3].

Parameter Specification

Analytical Column Newcrom R1 (low silanol activity)

Particle Size 3 µm particles available for UPLC

Mobile Phase Acetonitrile (MeCN), Water, Phosphoric Acid

MS-Compatibility Replace Phosphoric Acid with Formic Acid

Method Scalability Scalable to preparative isolation of impurities

The following diagram illustrates the complete analytical workflow:

Start HPLC Analysis

Prepare Sample in Solvent

Prepare Mobile Phase

Inject onto
Newcrom R1 Column Separation Detection

Analyte Elution
Data Analysis

Click to download full resolution via product page
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Troubleshooting HPLC Analysis

Problem: Poor Peak Shape (Tailing or Broadening)

Potential Cause 1: Strong interaction with active silanol sites on the column.

Solution: The Newcrom R1 column is specifically selected for its low silanol activity to mitigate this
issue [3]. If using a different C18 column, consider adding a low concentration (e.g., 0.1%) of an

amine modifier like triethylamine to the mobile phase to mask silanols.

Problem: Low Detection Sensitivity in MS

Potential Cause: Non-volatile phosphoric acid in the mobile phase is not MS-compatible.

Solution: Replace phosphoric acid with a volatile acid like formic acid for MS applications [3].

Problem: Low Solubility in Aqueous Buffers

Potential Cause: Carzenide has limited aqueous solubility.

Solution: Dissolve the compound first in DMSO, then dilute with the aqueous mobile phase. Ensure
the final DMSO concentration is compatible with the HPLC system (typically <20%) [1].

Solubility and Stock Solution Preparation

Carzenide has high solubility in DMSO. For in vivo studies, specific formulations are required to achieve

sufficient concentration. Below are two recommended protocols [1]:
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Formulation 1: SBE-β-CD in Saline Formulation 2: Corn Oil

Prepare Stock Solution

Weigh Carzenide

Dissolve in DMSO
(100 mg/mL)

Choose Formulation

Add 100 µL DMSO stock to
900 µL 20% SBE-β-CD in Saline

For aqueous stability

Add 100 µL DMSO stock to
900 µL Corn Oil

For long-term studies
> half month

Mix evenly until clear Mix evenly until clear

Click to download full resolution via product page

> Note on Formulations: > - Formulation 1 (SBE-β-CD) is generally preferred for better aqueous

compatibility. > - Formulation 2 (Corn Oil) should be carefully considered for long-term dosing studies

exceeding half a month [1]. > - Always prepare fresh in vivo formulations on the day of use for optimal

results [1].

Frequently Asked Questions
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Q1: What is the primary biological target and significance of Carzenide? A1: Carzenide is a strong

competitive inhibitor of Carbonic Anhydrase II (CAII). This enzyme is a research target in various

conditions, including epilepsy and cervical cancer, making Carzenide a useful pharmacological tool for

studying CAII's role [2].

Q2: How should I store Carzenide and its solutions to ensure stability? A2:

Powder: Store at -20°C for long-term stability (3 years) or at 4°C for shorter periods (2 years) [1].

Stock Solution in DMSO: Store at -80°C for up to 2 years or at -20°C for 1 year. Avoid repeated
freeze-thaw cycles by aliquoting [2].

In vivo Working Solution: Prepare freshly and use on the same day [1].

Q3: Are there any specific safety concerns when handling Carzenide? A3: The GHS signal word is

"Warning," with hazard statements indicating it may cause skin and eye irritation (H315, H319) or specific

organ toxicity upon exposure (H335). Always refer to the Safety Data Sheet (SDS) and use appropriate

personal protective equipment (PPE) [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | bioactive compound | CAS# 138-41-0 | InvivoChem Carzenide [invivochem.com]

2. Carzenide (4-Sulfamoylbenzoic acid) | CAII Inhibitor [medchemexpress.com]

3. | SIELC Technologies Carzenide [sielc.com]

4. 4-Sulfamoylbenzoic acid | Carzenide | Sulfamides [ambeed.com]

To cite this document: Smolecule. [Carzenide method optimization]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b002764#carzenide-method-optimization]

Disclaimer & Data Validity:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopdqYqgYlDtnoC2lKj1vbK5OFQzOGw9r9nkpJzzq8jI9ExdnZ21
https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.invivochem.com/carzenide.html
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopdqYqgYlDtnoC2lKj1vbK5OFQzOGw9r9nkpJzzq8jI9ExdnZ21
https://www.invivochem.com/carzenide.html
https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.ambeed.com/products/4-sulfamoylbenzoic-acid.html
https://www.smolecule.com/products/s002764?utm_src=pdf-custom-synthesis
https://www.invivochem.com/carzenide.html
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopdqYqgYlDtnoC2lKj1vbK5OFQzOGw9r9nkpJzzq8jI9ExdnZ21
https://sielc.com/carzenide
https://www.ambeed.com/products/4-sulfamoylbenzoic-acid.html
https://www.smolecule.com/products/b002764#carzenide-method-optimization
https://www.smolecule.com/products/b002764#carzenide-method-optimization
https://www.smolecule.com/products/s002764?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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